![molecular formula C11H14Cl2N2O B5708873 3,4-dichloro-N-[2-(dimethylamino)ethyl]benzamide](/img/structure/B5708873.png)
3,4-dichloro-N-[2-(dimethylamino)ethyl]benzamide
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Overview
Description
3,4-dichloro-N-[2-(dimethylamino)ethyl]benzamide, also known as DMAE-DCB, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. DMAE-DCB is a derivative of benzamide and has been synthesized using various methods.
Scientific Research Applications
3,4-dichloro-N-[2-(dimethylamino)ethyl]benzamide has been used in various scientific research applications. It has been studied for its potential use as a fluorescent probe for the detection of zinc ions in cells. This compound has also been used as a reagent for the determination of amino acids in biological samples. Additionally, this compound has been used as a substrate for the detection of acetylcholinesterase activity in vitro.
Mechanism of Action
The mechanism of action of 3,4-dichloro-N-[2-(dimethylamino)ethyl]benzamide is not fully understood. However, it has been suggested that this compound may act as an acetylcholinesterase inhibitor, which could explain its potential use as a substrate for the detection of acetylcholinesterase activity. This compound has also been shown to interact with zinc ions, which could explain its potential use as a fluorescent probe for the detection of zinc ions in cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well understood. However, it has been shown to be non-toxic to cells in vitro, suggesting that it may be a safe compound to use in research.
Advantages and Limitations for Lab Experiments
One advantage of using 3,4-dichloro-N-[2-(dimethylamino)ethyl]benzamide in lab experiments is its potential use as a fluorescent probe for the detection of zinc ions in cells. Additionally, this compound has been shown to be non-toxic to cells in vitro, which could make it a safe compound to use in research. However, one limitation of using this compound is its limited solubility in aqueous solutions, which could make it difficult to use in certain experiments.
Future Directions
There are several future directions for the use of 3,4-dichloro-N-[2-(dimethylamino)ethyl]benzamide in scientific research. One potential direction is the development of new methods for synthesizing this compound that could improve its solubility in aqueous solutions. Additionally, this compound could be further studied for its potential use as a fluorescent probe for the detection of zinc ions in cells. Further research could also be conducted to better understand the mechanism of action of this compound and its potential applications in various fields of research.
Synthesis Methods
3,4-dichloro-N-[2-(dimethylamino)ethyl]benzamide can be synthesized using various methods. One of the most commonly used methods involves the reaction of 3,4-dichlorobenzoyl chloride with N,N-dimethylethanolamine in the presence of a base. The reaction results in the formation of this compound as a white solid with a high yield.
properties
IUPAC Name |
3,4-dichloro-N-[2-(dimethylamino)ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14Cl2N2O/c1-15(2)6-5-14-11(16)8-3-4-9(12)10(13)7-8/h3-4,7H,5-6H2,1-2H3,(H,14,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HLKMRULDBKAOAB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCNC(=O)C1=CC(=C(C=C1)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14Cl2N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.